Cas no 1949816-29-8 (2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride)

• Product Name: 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride
• CAS No: 1949816-29-8
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 4709914
• PubChem ID: 121215473
• Update Time: 2025-06-11

2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride
• 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-6-10-11-8(12-6)7-4-2-3-5-9-7;/h7,9H,2-5H2,1H3;1H
• InChI Key： KASVLUBABCKRLB-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=NN=C1C1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 51

Additional information on 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride

Comprehensive Overview of 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride (CAS No. 1949816-29-8)

2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring linked to a 5-methyl-1,3,4-oxadiazole moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its relevance in targeting central nervous system (CNS) disorders and enzyme inhibition applications. The hydrochloride salt form enhances its solubility, facilitating experimental workflows.

The compound's CAS No. 1949816-29-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in modulating neurotransmitter receptors, aligning with growing interest in neurological therapeutics. As the demand for small-molecule modulators rises, this compound has gained attention for its potential in structure-activity relationship (SAR) studies. Its heterocyclic framework is also being explored for bioisosteric replacements in medicinal chemistry.

From a synthetic perspective, 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride exemplifies advancements in scaffold diversification. Its oxadiazole ring contributes to metabolic stability, a hot topic in drug design optimization. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, addressing the industry's focus on quality control. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it suitable for modern pharmacological profiling.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound, responding to global sustainability trends. Its applications extend to catalysis research and ligand design, where its molecular interactions are scrutinized via computational tools like molecular docking. As AI-driven drug discovery accelerates, such compounds are pivotal for training predictive algorithms.

For suppliers and manufacturers, CAS No. 1949816-29-8 represents a niche yet growing market segment. Documentation often includes COA (Certificate of Analysis) and MSDS to comply with laboratory safety standards. Storage recommendations typically emphasize protection from hydrolysis and oxidation, reflecting broader concerns about compound stability in long-term studies.

In summary, 2-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride bridges multiple scientific disciplines, from medicinal chemistry to computational biology. Its versatility and emerging applications position it as a compound to watch in next-generation therapeutic development.